Cas no 651744-20-6 (1H-Pyrrolo[2,3-b]pyridine,5-methoxy-2-methyl-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine,5-methoxy-2-methyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 651744-20-6
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 403612
• PubChem ID: 22273645
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine,5-methoxy-2-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine,5-methoxy-2-methyl-1-[(4-methylphenyl)sulfonyl]-
• 5-methoxy-2-methyl-1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine
• KZZWLIHKSKMHOQ-UHFFFAOYSA-N
• 5-methoxy-2-methyl-1-tosyl-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 5-methoxy-2-methyl-1-[(4-methylphenyl)sulfonyl]-
• 651744-20-6
• SCHEMBL1683455

• Inchi： 1S/C16H16N2O3S/c1-11-4-6-15(7-5-11)22(19,20)18-12(2)8-13-9-14(21-3)10-17-16(13)18/h4-10H,1-3H3
• InChI Key： KZZWLIHKSKMHOQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C(=CC(=CN=2)OC)C=C1C)(=O)=O

Computed Properties

• Exact Mass: 316.08816355g/mol
• Monoisotopic Mass: 316.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.6Ų